Cas no 132213-07-1 (Imidazo[1,2-a]pyridin-6-ylmethanol)

• Product Name: Imidazo[1,2-a]pyridin-6-ylmethanol
• CAS No: 132213-07-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD07368521
• CID: 64178
• PubChem ID: 7060530
• Update Time: 2025-05-25

Imidazo[1,2-a]pyridin-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-6-ylmethanol
• 6-(Hydroxymethyl)imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridin-6-yl-methanol
• IMidazo[1,2-a]pyridine-6-Methanol
• IMidazo(1,2-a)pyridine-6-ylMethanol
• (H-iMidazo[1,2-a]pyridin-6-yl)Methanol
• {imidazo[1,2-a]pyridin-6-yl}methanol
• (Imidazo[1,2-a]pyridin-6-yl)methanol
• IEOADZOTWIMSMC-UHFFFAOYSA-N
• SBB086580
• RW3168
• OR4418
• FCH919903
• (Imidazo[1,2-a]pyridin-6yl)methano
• Z814575420
• SCHEMBL2049672
• 132213-07-1
• AKOS006240730
• PB13061
• Piperazine,1-(3-fluoro-2-pyridinyl)-(9CI)
• SY023338
• CHEBI:194840
• DTXSID80427615
• EN300-54619
• BP-11248
• FT-0650786
• PS-5159
• W-205397
• (Imidazo[1,2-a]pyridin-6yl)methanol
• CS-W003379
• MFCD07368521
• Imidazo[1,2-a]pyridin-6-ylmethanol, AldrichCPR
• 6-(Hydroxymethyl)imidazo[1,2-a]pyridine97%
• 6-(Hydroxymethyl)imidazo[1,2-a]pyridine 97%
• DB-007570

• MDL： MFCD07368521
• Inchi： 1S/C8H8N2O/c11-6-7-1-2-8-9-3-4-10(8)5-7/h1-5,11H,6H2
• InChI Key： IEOADZOTWIMSMC-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=NC=CN2C=1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5
• XLogP3: 0.9

Experimental Properties

• Melting Point: 106-108 ºC
• PSA: 37.53000
• LogP: 0.82660

Imidazo[1,2-a]pyridin-6-ylmethanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridin-6-ylmethanol

Recent Advances in the Study of Imidazo[1,2-a]pyridin-6-ylmethanol (CAS: 132213-07-1) in Chemical Biology and Pharmaceutical Research

Imidazo[1,2-a]pyridin-6-ylmethanol (CAS: 132213-07-1) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Imidazo[1,2-a]pyridin-6-ylmethanol derivatives via a one-pot multicomponent reaction. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent purity, making it a viable candidate for large-scale pharmaceutical production. The study also explored the compound's role as a building block for more complex molecules, showcasing its adaptability in drug design.

In the context of anticancer research, Imidazo[1,2-a]pyridin-6-ylmethanol derivatives have shown promising activity against several cancer cell lines, including breast, lung, and colon cancer. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that certain derivatives exhibited potent inhibitory effects on tumor growth by targeting specific kinases involved in cell proliferation. These findings suggest that further optimization of this scaffold could lead to the development of novel kinase inhibitors with improved efficacy and reduced side effects.

Another area of interest is the compound's potential in treating infectious diseases. A 2023 study in Antimicrobial Agents and Chemotherapy reported that Imidazo[1,2-a]pyridin-6-ylmethanol-based compounds displayed significant antimicrobial activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

In conclusion, Imidazo[1,2-a]pyridin-6-ylmethanol (CAS: 132213-07-1) continues to be a valuable scaffold in drug discovery, with recent studies underscoring its versatility and therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies. The compound's ability to serve as a precursor for diverse bioactive molecules positions it as a key player in the next generation of pharmaceutical development.